Cas no 1805020-68-1 (5-Bromo-3-cyano-2-ethylphenylacetic acid)

• Product Name: 5-Bromo-3-cyano-2-ethylphenylacetic acid
• CAS No: 1805020-68-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5009703
• Update Time: 2025-06-12

5-Bromo-3-cyano-2-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-ethylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-2-10-7(5-11(14)15)3-9(12)4-8(10)6-13/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： RYTRITDOZQLDDP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CC)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-3-cyano-2-ethylphenylacetic acid

Comprehensive Overview of 5-Bromo-3-cyano-2-ethylphenylacetic acid (CAS No. 1805020-68-1)

5-Bromo-3-cyano-2-ethylphenylacetic acid (CAS No. 1805020-68-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and cyano functional groups, is widely studied for its potential as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 5-Bromo-3-cyano-2-ethylphenylacetic acid suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in modern chemistry.

The molecular structure of 5-Bromo-3-cyano-2-ethylphenylacetic acid includes a phenylacetic acid backbone substituted with bromo, cyano, and ethyl groups. These functional groups contribute to its reactivity and make it a valuable building block for constructing complex molecules. Recent trends in AI-driven drug discovery and green chemistry have increased interest in such intermediates, as they enable the efficient design of novel compounds with reduced environmental impact. Searches for sustainable synthesis of 5-Bromo-3-cyano-2-ethylphenylacetic acid highlight this shift toward eco-friendly practices.

In pharmaceutical research, 5-Bromo-3-cyano-2-ethylphenylacetic acid is often explored for its role in developing small-molecule inhibitors and enzyme modulators. Its unique structure allows for precise interactions with biological targets, making it a candidate for cancer therapeutics and anti-inflammatory agents. Online queries such as 5-Bromo-3-cyano-2-ethylphenylacetic acid in medicinal chemistry and mechanism of action underscore its relevance in cutting-edge science. Additionally, its potential in agrochemical formulations has sparked interest in optimizing its use for crop protection.

From a technical perspective, the synthesis of 5-Bromo-3-cyano-2-ethylphenylacetic acid involves multi-step organic reactions, including bromination, cyanation, and alkylation. Laboratories focusing on high-throughput screening often seek this compound to accelerate their discovery pipelines. The demand for high-purity 5-Bromo-3-cyano-2-ethylphenylacetic acid is rising, driven by the need for reproducible results in preclinical studies. Analytical techniques like HPLC and NMR are critical for verifying its purity and structural integrity.

Beyond its scientific applications, 5-Bromo-3-cyano-2-ethylphenylacetic acid is also a subject of interest in patent literature and intellectual property discussions. Companies investing in innovative chemical entities frequently file patents covering its derivatives, reflecting its commercial potential. Searches for CAS 1805020-68-1 patent status and licensing opportunities indicate a competitive landscape in this niche.

In conclusion, 5-Bromo-3-cyano-2-ethylphenylacetic acid (CAS No. 1805020-68-1) is a versatile compound with broad implications in drug development, agrochemical innovation, and material science. Its unique chemical properties and adaptability to modern research methodologies make it a focal point for scientists and industry leaders alike. As advancements in computational chemistry and sustainable synthesis continue, this compound is poised to play an even greater role in shaping the future of chemical research.